![molecular formula C13H10ClN5 B11488549 Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-](/img/structure/B11488549.png)
Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-: is a heterocyclic aromatic organic compound It features a pyridine ring substituted with a tetrazole ring and a 3-chlorophenylmethyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]- typically involves the following steps:
Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate nitrile with sodium azide in the presence of a catalyst such as zinc chloride.
Substitution Reaction: The 3-chlorophenylmethyl group is introduced via a substitution reaction, often using a chloromethylating agent.
Coupling with Pyridine: The final step involves coupling the tetrazole derivative with a pyridine ring, which can be achieved through a variety of coupling reactions, such as Suzuki-Miyaura coupling.
Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group attached to the phenyl ring.
Reduction: Reduction reactions can occur at the tetrazole ring, potentially leading to ring opening.
Substitution: The pyridine ring can participate in electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.
Substitution: Reagents like halogens, alkyl halides, and nucleophiles are commonly used in substitution reactions.
Major Products:
Oxidation: Products may include carboxylic acids or ketones.
Reduction: Products may include amines or partially reduced tetrazole derivatives.
Substitution: Products vary depending on the substituent introduced, such as halogenated pyridines or alkylated derivatives.
Scientific Research Applications
Chemistry:
- Used as a building block in the synthesis of more complex organic molecules.
- Acts as a ligand in coordination chemistry.
Biology:
- Potential applications in drug discovery due to its ability to interact with biological targets.
- Studied for its antimicrobial and anticancer properties.
Medicine:
- Investigated for use in pharmaceuticals, particularly as a scaffold for developing new drugs.
- Potential applications in the treatment of various diseases, including cancer and infectious diseases.
Industry:
- Used in the development of advanced materials, such as polymers and catalysts.
- Potential applications in the production of agrochemicals and dyes .
Mechanism of Action
The mechanism of action of Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The tetrazole ring can mimic the carboxylate group, allowing the compound to inhibit enzymes that recognize carboxylate-containing substrates. Additionally, the pyridine ring can participate in π-π stacking interactions with aromatic amino acids in proteins .
Comparison with Similar Compounds
- Pyridine, 2-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-
- Pyridine, 3-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-
- Pyridine, 4-[2-[(4-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]-
Comparison:
- Uniqueness: The position of the substituents on the pyridine ring can significantly affect the compound’s chemical reactivity and biological activity. For example, the 4-position substitution in Pyridine, 4-[2-[(3-chlorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl]- may result in different steric and electronic effects compared to 2- or 3-position substitutions.
- Biological Activity: The specific arrangement of the substituents can influence the compound’s ability to interact with biological targets, potentially leading to differences in antimicrobial or anticancer activity .
Properties
Molecular Formula |
C13H10ClN5 |
---|---|
Molecular Weight |
271.70 g/mol |
IUPAC Name |
4-[2-[(3-chlorophenyl)methyl]tetrazol-5-yl]pyridine |
InChI |
InChI=1S/C13H10ClN5/c14-12-3-1-2-10(8-12)9-19-17-13(16-18-19)11-4-6-15-7-5-11/h1-8H,9H2 |
InChI Key |
RZINIZDDBPCDDD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2N=C(N=N2)C3=CC=NC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.